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Compound of Interest

Compound Name:
1-Benzhydryl-3-

(methoxymethyl)azetidine

Cat. No.: B2484712 Get Quote

This document provides a detailed protocol for the safe and compliant disposal of 1-
Benzhydryl-3-(methoxymethyl)azetidine (CAS No. 955400-19-8). As a specialized

heterocyclic compound used in advanced research and drug development, its handling and

disposal demand a thorough understanding of its chemical nature and potential hazards. This

guide is intended for researchers, scientists, and laboratory professionals to ensure that

disposal procedures mitigate risks to personnel, prevent environmental contamination, and

adhere to regulatory standards.

Part 1: Hazard Assessment and Chemical Profile
1-Benzhydryl-3-(methoxymethyl)azetidine is a complex organic molecule whose hazards are

derived from its constituent functional groups: a tertiary amine, an azetidine ring, an ether, and

bulky benzhydryl groups.[1][2] While comprehensive toxicological data for this specific

compound is limited, its structure necessitates that it be handled as a hazardous substance.

A Safety Data Sheet (SDS) for the compound classifies it as a skin and eye irritant, and as a

potential cause of respiratory irritation.[3] The azetidine ring, a four-membered nitrogen-

containing heterocycle, can exhibit significant biological activity and reactivity.[4][5] Therefore,

all waste streams containing this compound must be managed as hazardous chemical waste.
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Chemical Property Identifier

Compound Name 1-Benzhydryl-3-(methoxymethyl)azetidine

CAS Number 955400-19-8[3]

Molecular Formula C₁₈H₂₁NO[1]

Molecular Weight 267.37 g/mol [1]

Key Functional Groups
Azetidine, Tertiary Amine, Methoxymethyl

Ether[1]

GHS Hazard Classification Hazard Statement Precautionary Code

Skin Irritation (Category 2) H315: Causes skin irritation[3]
P280, P302+P352,

P332+P317[6]

Eye Irritation (Category 2)
H319: Causes serious eye

irritation[3]
P280, P305+P351+P338[6]

STOT SE (Category 3)
H335: May cause respiratory

irritation[3]
P261, P304+P340, P319[6]

Part 2: Immediate Safety and Personal Protective
Equipment (PPE)
Before initiating any disposal-related activities, it is mandatory to operate within a well-

ventilated area, preferably inside a certified chemical fume hood. The following PPE must be

worn to prevent exposure.
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PPE Type Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles.

Protects against accidental

splashes and eye irritation.[7]

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile).

Prevents direct skin contact

and irritation.[7]

Body Protection Standard laboratory coat.
Protects clothing and skin from

contamination.[7]

Part 3: Step-by-Step Disposal Protocol
The fundamental principle for disposing of 1-Benzhydryl-3-(methoxymethyl)azetidine is that

it must never be discarded down the drain or in the regular trash.[8][9] It must be collected,

stored, and disposed of as regulated hazardous chemical waste.

Step 1: Waste Classification and Segregation
Classify: Designate all waste containing this compound as non-halogenated organic

chemical waste.

Segregate: It is critical to prevent accidental reactions. Do not mix this waste with:

Strong Acids or Bases[9]

Oxidizing or Reducing Agents[10]

Aqueous or Halogenated Waste Streams

Incompatible chemicals that could react violently.[8]

Step 2: Waste Container Selection and Labeling
Select Container: Use a dedicated, leak-proof container made of a compatible material (e.g.,

high-density polyethylene) with a secure screw-top cap.[11] Ensure the container is clean

and in good condition.
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Label Container: Before adding any waste, affix a "Hazardous Waste" label.[9] The label

must include:

The full chemical name: "1-Benzhydryl-3-(methoxymethyl)azetidine"

Any solvents present in the waste stream (e.g., "in Methanol")

The approximate concentration or percentage of each component.[8]

The date the first waste was added (accumulation start date).

Relevant GHS hazard pictograms (Irritant/Exclamation Mark).

Step 3: Collection of Waste
Pure Compound: Carefully transfer any unwanted solid or liquid compound into the

designated hazardous waste container.

Contaminated Labware: Any disposable items that have come into contact with the

compound (e.g., gloves, weighing paper, pipette tips, contaminated wipes) must be placed in

the same solid hazardous waste container.[7]

Solutions: Liquid waste, such as reaction mixtures or solutions from chromatography, should

be collected in a designated liquid hazardous waste container. Do not overfill the container; a

maximum of 90% capacity is recommended to allow for expansion.[12]

Step 4: Temporary Storage
Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[9][13] This area must be:

At or near the point of waste generation.

Under the control of laboratory personnel.

Equipped with secondary containment (e.g., a larger bin) to contain potential leaks.[8]

Away from sources of ignition and incompatible materials.
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Step 5: Arranging Final Disposal
Once the waste container is full or is no longer being added to, contact your institution's

Environmental Health & Safety (EHS) department to schedule a waste pickup.[8][13] Do not

allow waste to accumulate for extended periods. Academic labs may have specific time limits,

such as removing waste every twelve months.[14] The final disposal will be handled by

licensed professionals, typically via high-temperature incineration at an approved facility.[11]

Disposal Decision Workflow
The following diagram illustrates the logical flow for the proper management and disposal of

waste containing 1-Benzhydryl-3-(methoxymethyl)azetidine.
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Caption: Disposal workflow for 1-Benzhydryl-3-(methoxymethyl)azetidine.
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Part 4: Management of Spills and Empty Containers
Small-Scale Spill Protocol

Evacuate and Alert: Ensure the immediate area is clear and inform colleagues.

Contain: Use an inert absorbent material such as vermiculite, sand, or a commercial

absorbent pad to cover and contain the spill.

Collect: Once absorbed, carefully sweep or scoop the material into a designated hazardous

waste container. Use spark-proof tools if a flammable solvent is involved.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., ethanol or acetone),

collecting the cleaning materials as hazardous waste.

Report: Notify your laboratory supervisor and EHS office of the incident.

Empty Container Decontamination
Original containers of 1-Benzhydryl-3-(methoxymethyl)azetidine must be decontaminated

before being disposed of as non-hazardous waste.[11]

Triple Rinse: Rinse the empty container three times with a suitable laboratory solvent (e.g.,

ethanol or acetone).

Collect Rinsate: The first rinse must be collected and disposed of as liquid hazardous waste.

[8] Subsequent rinses should also be collected if the compound is determined to be highly

toxic.

Dry: Allow the rinsed container to air-dry completely in a fume hood.

Deface Label: Completely remove or obliterate the original chemical label.[8]

Dispose: The clean, dry, and unlabeled container can now be disposed of in the appropriate

solid waste stream (e.g., glass recycling or regular trash, per institutional policy).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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